Cas no 7504-28-1 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-2-[2-(4-chlorophenyl)ethynyl]benzene
- (2-chloro-phenyl)-(4-chloro-phenyl)-acetylene
- (2-Chlor-phenyl)-(4-chlor-phenyl)-acetylen
- AC1L899F
- NSC407573
- NSC-407573
- DTXSID30324706
- 7504-28-1
-
-
- Inchi： 1S/C14H8Cl2/c15-13-9-6-11(7-10-13)5-8-12-3-1-2-4-14(12)16/h1-4,6-7,9-10H
- InChI Key： VBUQGONSTZHQRW-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C#CC1C=CC(=CC=1)Cl
Computed Properties
- Exact Mass: 246.00044
- Monoisotopic Mass: 246
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.3
- Boiling Point: 359.5°C at 760 mmHg
- Flash Point: 168.8°C
- Refractive Index: 1.644
- PSA: 0
- LogP: 4.39320
Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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